Cas no 2764013-64-9 (2-[(2-Methoxyphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 2-[(2-Methoxyphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2764013-64-9
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5838565
• PubChem ID: 165983068
• Update Time: 2025-05-28

2-[(2-Methoxyphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxyphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-37343139
• 2764013-64-9
• 2-[(2-Methoxyphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C15H19NO5/c1-3-8-21-15(19)16-10-12(14(17)18)9-11-6-4-5-7-13(11)20-2/h3-7,12H,1,8-10H2,2H3,(H,16,19)(H,17,18)
• InChI Key： JSSHSXQTROOHHA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC(C(=O)O)CNC(=O)OCC=C

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[(2-Methoxyphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Research Briefing on 2-[(2-Methoxyphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2764013-64-9)

The compound 2-[(2-Methoxyphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2764013-64-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a methoxyphenyl moiety with a prop-2-en-1-yloxy carbonylamino group. This configuration is believed to confer specific binding affinities towards certain biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to produce high-purity samples of this compound for experimental studies.

In vitro and in vivo studies have demonstrated that 2-[(2-Methoxyphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid exhibits notable activity in modulating specific enzymatic pathways. Preliminary data suggest its potential as an inhibitor of key inflammatory mediators, positioning it as a candidate for the development of anti-inflammatory therapeutics. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, are currently under investigation to assess its suitability for clinical development.

Further research is needed to elucidate the precise mechanisms of action and to optimize the compound's efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications. This compound represents a promising avenue for the development of novel therapeutic agents, and ongoing studies will be critical in determining its full potential.